Cas no 42160-94-1 (2-Cyclohexen-1-one, 3-(1-naphthyl)-)

• Product Name: 2-Cyclohexen-1-one, 3-(1-naphthyl)-
• CAS No: 42160-94-1
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 2637032
• PubChem ID: 3039065
• Update Time: 2024-03-01

2-Cyclohexen-1-one, 3-(1-naphthyl)- Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-ylcyclohex-2-en-1-one
• 3-(1-Naphthyl)-2-cyclohexen-1-one
• 2-Cyclohexen-1-one, 3-(1-naphthyl)-

• Inchi： 1S/C16H14O/c17-14-8-3-7-13(11-14)16-10-4-6-12-5-1-2-9-15(12)16/h1-2,4-6,9-11H,3,7-8H2
• InChI Key： SCWXBLKCYRMBOX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC=CC3C=CC=CC2=3)CCC1

Computed Properties

• Exact Mass: 222.104465066g/mol
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes